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Compound of Interest

Compound Name: Arbutin-d4

Cat. No.: B10822119 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Arbutin-d4 is the deuterated form of arbutin, a naturally occurring glycosylated hydroquinone

found in various plants, most notably the bearberry (Arctostaphylos uva-ursi).[1] It is a valuable

tool in analytical and research settings, primarily utilized as an internal standard for the

accurate quantification of arbutin in complex matrices by mass spectrometry-based methods.[2]

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Arbutin-d4, along with relevant experimental protocols and biological context for its

application.

Physical and Chemical Properties
The physical and chemical properties of Arbutin-d4 are summarized in the table below. Data

for its non-deuterated counterpart, arbutin (β-arbutin), is also provided for comparison.
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Property Arbutin-d4 Arbutin (β-Arbutin) References

Chemical Name

(2R,3S,4S,5R,6S)-2-

(hydroxymethyl)-6-(4-

hydroxyphenoxy-

2,3,5,6-d4)tetrahydro-

2H-pyran-3,4,5-triol

4-Hydroxyphenyl-β-D-

glucopyranoside
[3][1]

Synonyms β-Arbutin-d4

Arbutoside,

Hydroquinone β-D-

glucopyranoside

[3][1]

CAS Number

Not explicitly found for

d4, 497-76-7 for non-

deuterated

497-76-7 [1]

Chemical Formula C₁₂H₁₂D₄O₇ C₁₂H₁₆O₇ [3][1]

Molecular Weight 276.3 g/mol 272.25 g/mol [3][1]

Appearance Solid
Colorless to white

solid powder
[3][1]

Melting Point No data available 197–201 °C [1]

Boiling Point No data available
561.6 ± 50.0 °C at 760

mmHg (for α-Arbutin)
[4]

Solubility Soluble in water

Soluble in water,

slightly soluble in

ethanol

[3][5]

Purity
≥99% deuterated

forms (d1-d4)
>95% [3][4]

Optical Rotation No data available [α]D²⁰ -60.3° (in water) [6]

Spectral Data
Detailed spectral data is crucial for the identification and characterization of Arbutin-d4. While

specific spectra for the deuterated compound are not readily available in the public domain, the

data for arbutin provides a close reference.
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Spectral Data Arbutin References

¹H NMR

Spectra available, with

characteristic peaks for the

glucopyranoside and

hydroquinone moieties.

[7][8][9]

¹³C NMR

Spectra available, showing

signals corresponding to the

12 carbon atoms in the

molecule.

[10][11][12]

Mass Spectrometry (MS)

Experimental MS2 data shows

a precursor ion [M-H]⁻ at m/z

271.0823264.

[6]

Infrared (IR) Spectroscopy

Key peaks include 3400-3600

cm⁻¹ (O-H stretching) and

1514.12 cm⁻¹ (phenyl ring).

[13]

UV-Vis (λmax) 280 nm [14]

Experimental Protocols
Arbutin-d4 is primarily used as an internal standard in quantitative analysis. Below are detailed

methodologies for its application.

Quantification of Arbutin in Biological Matrices using
LC-MS with Arbutin-d4 as an Internal Standard
This method allows for the precise measurement of arbutin concentrations in various samples.

[15][16]

1. Sample Preparation:

Homogenize the sample matrix (e.g., plant extract, cosmetic cream).

Perform a liquid-liquid or solid-phase extraction to isolate the analyte. A common solvent

system is a mixture of methanol and water.[17]
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Add a known concentration of Arbutin-d4 to the extracted sample.

Evaporate the solvent and reconstitute the residue in the mobile phase.

2. Chromatographic Conditions:

Column: A reversed-phase C18 column is typically used.[17]

Mobile Phase: A gradient of water and methanol, both containing 0.1% acetic acid (v/v), can

be employed.[17]

Flow Rate: A typical flow rate is 0.8 mL/min.[18]

Injection Volume: 10 µL.

3. Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI) in negative mode is common.[6]

Multiple Reaction Monitoring (MRM): Monitor the transitions for both arbutin and Arbutin-d4.

For arbutin, the transition m/z 271.1 → 108.1 can be used. For Arbutin-d4, the

corresponding shifted transition would be monitored.

4. Quantification:

Generate a calibration curve using known concentrations of arbutin spiked with a constant

concentration of Arbutin-d4.

Calculate the peak area ratio of arbutin to Arbutin-d4.

Determine the concentration of arbutin in the unknown sample by interpolating from the

calibration curve.
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Caption: Workflow for the quantification of arbutin using Arbutin-d4.

Stability Testing of Arbutin-d4
Ensuring the stability of Arbutin-d4 as an internal standard is critical for accurate

quantification. Stability studies should be conducted under various conditions.[19][20][21]

1. Solution Stability:

Prepare solutions of Arbutin-d4 in relevant solvents (e.g., water, methanol, mobile phase).

Store the solutions at different temperatures (e.g., refrigerated, room temperature, elevated

temperature).

Analyze the solutions at various time points using a validated analytical method (e.g., LC-

MS) to assess degradation.

2. Freeze-Thaw Stability:

Subject solutions of Arbutin-d4 to multiple freeze-thaw cycles.

Analyze the samples after each cycle to determine if degradation has occurred.

3. Long-Term Stability:

Store Arbutin-d4, both as a solid and in solution, under controlled long-term storage

conditions (e.g., -20°C or -80°C).
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Periodically analyze the samples over an extended period (e.g., several months to years) to

establish a shelf life.

Biological Activity and Signaling Pathway
Arbutin, and by extension Arbutin-d4 (in terms of its chemical behavior in biological systems,

though not its intended use), is primarily known for its inhibitory effect on tyrosinase, a key

enzyme in melanin synthesis.[1][22] This property makes it a popular ingredient in skin-

lightening cosmetic products.[23]

The mechanism of action involves the competitive inhibition of tyrosinase, which catalyzes the

conversion of L-tyrosine to L-DOPA and the subsequent oxidation of L-DOPA to dopaquinone.

By inhibiting this enzyme, arbutin reduces the production of melanin, leading to a depigmenting

effect.[1][24]
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Caption: Inhibition of melanin synthesis by Arbutin.
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Conclusion
Arbutin-d4 is an indispensable tool for the accurate and reliable quantification of arbutin in

various scientific and industrial applications. Its physical and chemical properties are closely

aligned with its non-deuterated analog, with the key difference being its increased mass due to

deuterium labeling. The experimental protocols outlined in this guide provide a framework for

its effective use as an internal standard, while an understanding of its biological context is

crucial for researchers in the fields of dermatology, cosmetology, and pharmacology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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